Cas no 2228470-21-9 (3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol
• CAS No: 2228470-21-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6415517
• PubChem ID: 165615394
• Update Time: 2025-06-08

3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol
• 2228470-21-9
• EN300-1798723

• Inchi： 1S/C14H17NO2/c1-9-11-4-2-3-5-12(11)17-13(9)14(8-15)6-10(16)7-14/h2-5,10,16H,6-8,15H2,1H3
• InChI Key： UBTIJEMKHOCXEE-UHFFFAOYSA-N
• SMILES： OC1CC(C2=C(C)C3C=CC=CC=3O2)(CN)C1

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol (CAS No. 2228470-21-9)

3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228470-21-9, features a cyclobutane core substituted with an aminomethyl group and a 3-methyl-1-benzofuran-2-yl moiety. The presence of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural design of 3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol suggests potential biological activity, particularly in modulating enzymatic pathways and interacting with biological targets. The cyclobutane ring, known for its rigid conformation, can enhance the binding affinity of the molecule to specific receptors or enzymes. Additionally, the aminomethyl group provides a site for further chemical modification, allowing for the development of derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the 3-methyl-1-benzofuran-2-yl substituent may contribute to favorable pharmacokinetic profiles, including improved solubility and metabolic stability. These attributes are crucial for the development of orally active pharmaceuticals, where bioavailability and systemic distribution play pivotal roles.

In the context of medicinal chemistry, the synthesis of 3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol has been optimized using modern synthetic methodologies. Transition-metal-catalyzed reactions and asymmetric synthesis techniques have been employed to achieve high yields and enantiopurity. Such advancements not only streamline the production process but also enhance the scalability of pharmaceutical manufacturing.

The compound’s potential applications extend to the treatment of various therapeutic conditions. Preliminary in vitro studies have suggested that it may exhibit inhibitory effects on certain kinases and enzymes implicated in inflammatory responses. The benzofuran moiety, in particular, has been associated with anti-inflammatory and analgesic properties in several natural products and synthetic derivatives. This aligns with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases.

Furthermore, the structural motif of 3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol bears similarities to known pharmacophores in approved drugs, suggesting that it may serve as a scaffold for novel therapeutic agents. By leveraging structure-based drug design principles, researchers can modify key functional groups to enhance potency, selectivity, and tolerability. This approach is particularly valuable in addressing unmet medical needs where existing treatments are limited or ineffective.

The role of aminomethyl groups in medicinal chemistry cannot be overstated. These groups often serve as handles for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. In combination with computational techniques such as virtual screening and fragment-based drug design, this compound has the potential to accelerate the discovery pipeline for new therapeutics.

Recent publications highlight the importance of heterocyclic compounds in drug development. The benzofuran scaffold, present in 3-(aminomethyl)-3-(3-methyl-1-benzofuran-2-yl)cyclobutan-1-ol, is a well-documented pharmacophore found in numerous bioactive molecules. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a versatile component in medicinal chemistry.

The cyclobutane ring introduces rigidity into the molecular structure, which can be advantageous for achieving optimal binding geometry with biological targets. This rigidity is often exploited in drug design to prevent conformational flexibility that might diminish binding affinity. Additionally, the presence of both polar (amine) and non-polar (benzofuran) regions allows for favorable partitioning between aqueous environments and lipid membranes, which is critical for drug absorption and distribution.

As research progresses, novel synthetic routes to 3-(aminomethyl)-3-(3-methyl-1-benzofuran -2 -yl)cyclobutan -1 -ol will continue to emerge, driven by innovations in synthetic organic chemistry. Techniques such as flow chemistry and biocatalysis offer sustainable alternatives to traditional batch processes, reducing waste generation and improving efficiency. These advancements are essential for meeting global demand while adhering to environmental regulations.

The compound’s potential extends beyond traditional pharmaceutical applications. Its unique structural features make it suitable for use as an intermediate in fine chemical synthesis or as a building block for more complex molecules. The versatility of its functional groups allows chemists to explore diverse chemical space, leading to innovative solutions in industrial applications.

In conclusion, 3-(aminomethyl)- 3-( 3 -methyl - 1 -benzofuran - 2 -yl)cyclobutan - 1 -ol (CAS No . 2228470 -21 -9) represents a compelling subject of study in medicinal chemistry . Its structural complexity , coupled with promising biological activity , positions it as a valuable candidate for further investigation . As research continues to uncover new applications and synthetic strategies , this compound is poised to make significant contributions to future therapeutics . p >